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Compound of Interest

Compound Name: Technetium-99

Cat. No.: B083966 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals identify,

understand, and reduce artifacts in Technetium-99m (Tc-99m) Single Photon Emission

Computed Tomography (SPECT) imaging.

Troubleshooting Guides
This section provides a systematic approach to troubleshooting common artifacts encountered

during Tc-99m SPECT imaging. Each guide outlines the appearance of the artifact, its potential

causes, and recommended solutions.

Issue 1: "Cold Spots" or Areas of Artificially Reduced
Tracer Uptake
Appearance: Unexpected areas of decreased signal intensity in the reconstructed image that

do not correspond to known anatomy or pathology.

Potential Causes & Solutions:

Troubleshooting & Optimization

Check Availability & Pricing
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Cause Description Solution

Patient Motion

Movement of the patient during

image acquisition is a frequent

cause of artifacts.[1][2] This

can be abrupt or gradual,

leading to misregistration of

data and blurring.[1]

- Ensure the patient is

comfortable and well-instructed

before the scan.[1] - Use

immobilization devices when

necessary. - Employ motion

correction software during

image processing.[1] - If

motion is significant, re-

acquisition of the data may be

necessary.[1]

Soft Tissue Attenuation

Photons emitted from the

tracer are absorbed or

scattered by overlying soft

tissues (e.g., breast tissue,

diaphragm), reducing the

number of photons reaching

the detector.[1][3] This is a

very common source of

artifacts in SPECT imaging.[1]

- Utilize attenuation correction

techniques, such as those

using a CT-based attenuation

map.[1] - Acquire images in

different patient positions (e.g.,

prone in addition to supine) to

differentiate attenuation from

true defects.[4]

Instrumentation Malfunction

A defective photomultiplier

tube (PMT) or a damaged

collimator can lead to localized

areas of decreased counts.[5]

- Perform regular quality

control checks, including

intrinsic and extrinsic

uniformity tests.[6][7] - Inspect

collimators for any signs of

damage.[7]

Incorrect Energy Window

Setting an incorrect energy

window can result in the

rejection of valid photons,

leading to reduced counts.

- Ensure the energy window is

centered on the 140 keV

photopeak of Tc-99m with an

appropriate width (e.g., 15-

20%).[6]

Issue 2: "Hot Spots" or Areas of Artificially Increased
Tracer Uptake

Troubleshooting & Optimization

Check Availability & Pricing
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Appearance: Focal areas of high signal intensity that are not physiologically plausible.

Potential Causes & Solutions:

Cause Description Solution

Radiopharmaceutical

Extravasation

Leakage of the

radiopharmaceutical at the

injection site can lead to a "hot

spot" that may obscure

underlying anatomy.[3][8]

- Use proper injection

techniques to minimize

extravasation. - If

extravasation occurs, it should

be noted, and the injection site

may need to be shielded or

excluded from the field of view

if possible.[3]

Contamination

External contamination of the

patient's skin or clothing with

the radiopharmaceutical can

create artificial hot spots.[3]

Urine contamination is a

common example.[3]

- Carefully check for and

remove any external

contamination before imaging.

[3] - If contamination is

suspected, decontaminate the

area and re-image if

necessary.

Reconstruction Artifacts

Certain reconstruction

algorithms, particularly filtered

back-projection, can produce

"star" artifacts or streaks

emanating from areas of high

activity.[9][10]

- Utilize iterative reconstruction

algorithms (e.g., OSEM) which

are less prone to such

artifacts.[2] - Apply appropriate

filters during reconstruction to

suppress noise and artifacts.

[10]

Issue 3: Image Distortion or Loss of Resolution
Appearance: The reconstructed images appear blurry, distorted, or lack fine detail.

Potential Causes & Solutions:

Troubleshooting & Optimization

Check Availability & Pricing
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Cause Description Solution

Center of Rotation (COR) Error

An inaccurate COR calibration

causes a misalignment of the

projection data during

reconstruction, leading to a

loss of resolution and "tuning

fork" artifacts.[4][6]

- Perform regular COR

calibration as part of the

quality control protocol.[6][11]

The misalignment should not

exceed 0.5 pixels.[6]

Incorrect Reconstruction Filter

The choice of reconstruction

filter significantly impacts

image quality.[10] An

inappropriate filter can either

oversmooth the data, losing

detail, or introduce noise.

- Select a reconstruction filter

and cutoff frequency that are

appropriate for the specific

imaging task and count

statistics.

Patient-to-Detector Distance

Increased distance between

the patient and the gamma

camera detectors leads to a

degradation of spatial

resolution.[12]

- Position the detectors as

close to the patient as possible

throughout the acquisition.[12]

Incorrect Collimator

Using a collimator that is not

appropriate for the energy of

Tc-99m (e.g., a medium- or

high-energy collimator) will

result in poor image quality.[5]

- Always use a low-energy,

high-resolution (LEHR) or low-

energy, all-purpose (LEAP)

collimator for Tc-99m imaging.

Frequently Asked Questions (FAQs)
Q1: What are the most common types of artifacts in Tc-99m SPECT imaging?

A1: The most frequently encountered artifacts are related to patient motion and soft tissue

attenuation.[1] Other common artifacts stem from instrumentation issues (like non-uniformity

and center of rotation errors), and errors during image processing and reconstruction.[4]

Q2: How often should quality control (QC) procedures be performed?

Troubleshooting & Optimization

Check Availability & Pricing
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A2: The frequency of QC tests varies. Key procedures and their recommended frequencies are

summarized in the table below.[6][7]

QC Test Recommended Frequency Purpose

Energy Peaking Daily

To ensure the camera is

detecting photons of the

correct energy.[6]

Uniformity (Intrinsic/Extrinsic) Daily or Weekly

To check for variations in the

detector's response to a

uniform source of radiation.[6]

[7]

Center of Rotation (COR) Weekly or Monthly

To verify the alignment of the

detector's electronic matrix

with the axis of rotation.[11]

Spatial Resolution/Linearity Weekly or Quarterly

To assess the system's ability

to distinguish between small

objects and to produce straight

lines.[6]

Q3: What is the "star" artifact and how can it be minimized?

A3: The "star" or "streak" artifact is commonly seen with filtered back-projection (FBP)

reconstruction algorithms, especially in images with high-contrast objects.[10] It appears as

lines radiating from areas of intense tracer uptake. This can be minimized by using iterative

reconstruction methods like Ordered Subsets Expectation Maximization (OSEM), which more

accurately model the imaging process and are less prone to such artifacts.[2]

Q4: Can patient-related factors other than motion affect image quality?

A4: Yes, several other patient-related factors can introduce artifacts. These include the

presence of metallic implants (which can cause significant attenuation), internal or external

radiopharmaceutical contamination, and physiological tracer uptake in non-target organs that is

close to the region of interest.[3][8]
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Experimental Protocols
Protocol 1: Daily Uniformity and Energy Peaking QC
Objective: To verify the correct energy peak and uniform response of the gamma camera

detector.

Methodology:

Energy Peaking:

Use a Tc-99m point source.

Acquire an energy spectrum.

Verify that the photopeak is centered at 140 keV.

Adjust the energy window as needed. It is recommended to use a window of no greater

than 20%.[6]

Extrinsic Uniformity:

Place a Co-57 sheet source with a known activity on the detector head with the collimator

in place.

Acquire a high-count flood image (typically 3-5 million counts for a 64x64 matrix).

Visually inspect the image for any non-uniformities.

Analyze the image quantitatively to ensure that uniformity specifications are within the

manufacturer's recommended limits.

Protocol 2: Center of Rotation (COR) Calibration
Objective: To ensure the accurate alignment of the center of the electronic matrix with the

mechanical axis of rotation.

Methodology:

Troubleshooting & Optimization

Check Availability & Pricing
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Secure a Tc-99m point source off-center in the field of view.[6]

Perform a complete 360° SPECT acquisition with the same parameters used for clinical

studies.

The analysis software will calculate the deviation between the electronic and mechanical

centers of rotation.

The deviation in both the x and y directions should be less than 0.5 pixels.[6]

If the deviation exceeds this limit, a correction must be applied and the test repeated.
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Caption: A logical workflow for troubleshooting artifacts in SPECT imaging.
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Caption: Recommended schedule for key SPECT quality control procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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